- Preparation of 4-(substituted cycloalkylmethyl)imidazole-2-thiones, 4-(substituted cycloalkenylmethyl)imidazole-2-thiones, 4-(substituted cycloalkylmethyl)imidazol-2-ones and 4-(substituted cycloalkenylmethyl)imidazol-2-ones and related compounds as agonists of alpha 2B adrenergic receptor, United States, , ,
Cas no 97901-15-0 (5-Bromoindan-2-carboxylic Acid)
97901-15-0 structure
Product Name:5-Bromoindan-2-carboxylic Acid
CAS No:97901-15-0
MF:C10H9BrO2
MW:241.081262350082
MDL:MFCD17926573
CID:1006289
Update Time:2023-11-22
5-Bromoindan-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-BROMO-2,3-DIHYDRO-1H-INDENE-2-CARBOXYLIC ACID
- 5-Bromo-2-indanecarboxylic acid
- 5-Bromo-2,3-dihydro-1H-indene-2-carboxylic acid (ACI)
- 5-Bromoindan-2-carboxylic acid
- 5-Bromoindan-2-carboxylic Acid
-
- MDL： MFCD17926573
- Inchi： 1S/C10H9BrO2/c11-9-2-1-6-3-8(10(12)13)4-7(6)5-9/h1-2,5,8H,3-4H2,(H,12,13)
- InChI Key： OMJPTHPPEYUYLP-UHFFFAOYSA-N
- SMILES： O=C(C1CC2C(=CC=C(C=2)Br)C1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
5-Bromoindan-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B683225-100mg |
5-Bromoindan-2-carboxylic Acid |
97901-15-0 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B683225-500mg |
5-Bromoindan-2-carboxylic Acid |
97901-15-0 | 500mg |
$ 592.00 | 2023-04-18 | ||
| TRC | B683225-1g |
5-Bromoindan-2-carboxylic Acid |
97901-15-0 | 1g |
$ 760.00 | 2022-06-06 | ||
| TRC | B683225-5g |
5-Bromoindan-2-carboxylic Acid |
97901-15-0 | 5g |
$ 1800.00 | 2023-09-08 | ||
| TRC | B683225-10g |
5-Bromoindan-2-carboxylic Acid |
97901-15-0 | 10g |
$ 3915.00 | 2023-04-18 | ||
| eNovation Chemicals LLC | D480219-1g |
5-bromo-2,3-dihydro-1H-indene-2-carboxylic acid |
97901-15-0 | 95% | 1g |
$885 | 2024-08-03 | |
| TRC | B683225-1000mg |
5-Bromoindan-2-carboxylic Acid |
97901-15-0 | 1g |
$ 919.00 | 2023-04-18 | ||
| Enamine | EN300-325749-0.05g |
5-bromo-2,3-dihydro-1H-indene-2-carboxylic acid |
97901-15-0 | 95% | 0.05g |
$142.0 | 2023-02-23 | |
| Enamine | EN300-325749-0.1g |
5-bromo-2,3-dihydro-1H-indene-2-carboxylic acid |
97901-15-0 | 95% | 0.1g |
$212.0 | 2023-02-23 | |
| Enamine | EN300-325749-0.25g |
5-bromo-2,3-dihydro-1H-indene-2-carboxylic acid |
97901-15-0 | 95% | 0.25g |
$302.0 | 2023-02-23 |
5-Bromoindan-2-carboxylic Acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Acetic acid , Water ; overnight
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Triethylsilane Solvents: Trifluoroacetic acid ; 0 °C; 18 h, 0 °C
Reference
- Preparation of 4-(2-methyl-5,6,7,8-tetrahydro-quinolin-7-ylmethyl)-1,3-dihydro-imidazole-2-thione as specific alpha2B adrenergic receptor agonist, and methods of using the same, United States, , ,
Production Method 3
Reaction Conditions
1.1 15 min, 200 °C
Reference
- Potent MCH-1 receptor antagonists from cis-1,4-diaminocyclohexane-derived indane analogs, Bioorganic & Medicinal Chemistry Letters, 2013, 23(14), 4216-4220
Production Method 4
Reaction Conditions
1.1 Reagents: Acetic acid , Hydrochloric acid Solvents: Water ; overnight, rt
Reference
- Preparation of 4-substituted imidazole-2-thiones and imidazol-2-ones as agonists of alpha-2B and alpha-2C adrenergic receptors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Preparation of 4-(substituted cycloalkylmethyl)imidazole-2-thiones, 4-(substituted cycloalkenylmethyl)imidazole-2-thiones, 4-(substituted cycloalkylmethyl)imidazol-2-ones and 4-(substituted cycloalkenylmethyl)imidazol-2-ones and related compounds as agonists of α2B adrenergic receptors, United States, , ,
5-Bromoindan-2-carboxylic Acid Raw materials
- methyl 5-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate
- 5-bromo-2,3-dihydro-1H-indene-2,2-dicarboxylic acid
- 1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-, methyl ester
5-Bromoindan-2-carboxylic Acid Preparation Products
5-Bromoindan-2-carboxylic Acid Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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